

EB 1089 vs. Calcitriol: A Comparative Guide for Cancer Therapy Development

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: EB 1089

Cat. No.: B1236961

[Get Quote](#)

An objective analysis of two vitamin D analogs in oncology, supported by experimental data.

This guide offers a detailed comparison of **EB 1089** (Seocalcitol) and its parent compound, calcitriol (1,25-dihydroxyvitamin D3), in the context of cancer therapy. Tailored for researchers, scientists, and drug development professionals, this document synthesizes preclinical and clinical data to delineate the therapeutic potential and limitations of each compound.

Executive Summary

Calcitriol, the hormonally active form of vitamin D, demonstrates significant anti-cancer properties by inducing cell cycle arrest, apoptosis, and differentiation in various cancer models. [1][2][3] Its clinical utility, however, is hampered by a narrow therapeutic window due to dose-limiting hypercalcemia. [4][5] **EB 1089**, a synthetic analog of calcitriol, was developed to address this limitation. It exhibits more potent antiproliferative effects and a significantly lower calcemic activity profile compared to calcitriol, positioning it as a potentially more viable therapeutic agent in oncology. [4][6][7]


Mechanism of Action: A Shared Pathway with Key Differences

Both calcitriol and **EB 1089** exert their anti-cancer effects primarily through the vitamin D receptor (VDR), a nuclear receptor that regulates gene transcription.[8] Upon binding to the VDR, the ligand-receptor complex heterodimerizes with the retinoid X receptor (RXR) and binds to vitamin D response elements (VDREs) on the DNA, modulating the expression of target genes involved in cell proliferation, differentiation, and apoptosis.[3]

Key molecular events in their shared signaling pathway include:

- Cell Cycle Arrest: Upregulation of cyclin-dependent kinase (CDK) inhibitors such as p21 and p27, leading to a G0/G1 phase arrest.[1][9][10]
- Induction of Apoptosis: Modulation of the Bcl-2 family of proteins, decreasing the expression of anti-apoptotic members like Bcl-2 and increasing pro-apoptotic members like Bax.[3][11] This leads to the activation of caspases and subsequent programmed cell death.
- Promotion of Differentiation: Both compounds can induce cellular differentiation, for instance, by inhibiting the Hedgehog signaling pathway.[10]
- Anti-inflammatory Effects: Suppression of prostaglandin synthesis and NF-κB signaling.[12]
- Inhibition of Angiogenesis and Metastasis: Both agents have been shown to inhibit tumor invasion and the formation of new blood vessels.[1][2]

Despite these similarities, **EB 1089** is reported to be 50-200 times more potent than calcitriol in regulating cell growth and differentiation in vitro and in vivo.[4][7]



[Click to download full resolution via product page](#)

Caption: Simplified Vitamin D signaling pathway for anti-cancer effects.

Comparative Performance: Preclinical and Clinical Data

In Vitro Studies

EB 1089 consistently demonstrates superior potency in inhibiting the proliferation of various cancer cell lines compared to calcitriol.

Cell Line	Cancer Type	Compound	IC50 (approx.)	Potency vs. Calcitriol	Reference
MCF-7	Breast Cancer	Calcitriol	~10-8 M	-	[13]
MCF-7	Breast Cancer	EB 1089	~2 x 10-10 M	~50-fold more potent	[13]
LNCaP	Prostate Cancer	Calcitriol	-	-	[14]
LNCaP	Prostate Cancer	EB 1089	-	3-fold more potent	[14]
Colorectal Adenoma/Carcinoma	Colorectal Cancer	EB 1089	Lower concentration than calcitriol	More effective	[8]

In Vivo Animal Studies

Animal models have been crucial in demonstrating the therapeutic advantage of **EB 1089**, particularly its reduced calcemic effect.

Animal Model	Cancer Type	Treatment	Key Findings	Reference
Rat Dunning MAT LyLu	Prostate Cancer	Calcitriol (0.5 & 1.0 µg/kg)	Significant reduction in tumor volume and lung metastases. Marked hypercalcemia and weight loss.	[14][15][16]
Rat Dunning MAT LyLu	Prostate Cancer	EB 1089 (0.5 & 1.0 µg/kg)	Equivalent inhibition of metastasis to calcitriol. Significantly less hypercalcemia and no severe weight loss.	[14][15][16]
NMU-induced Rat Mammary Tumors	Breast Cancer	EB 1089 (0.5 µg/kg)	Significant inhibition of tumor progression without significant hypercalcemia.	[11]
NMU-induced Rat Mammary Tumors	Breast Cancer	EB 1089 (1 & 2.5 µg/kg)	Substantial tumor regression.	[11]
MCF-7 Xenografts	Breast Cancer	EB 1089	Prevented expansion of established tumors, inducing regression in a subset.	[17]

Quantitative Comparison in a Prostate Cancer Metastasis Model[14][16]

Parameter	Control	Calcitriol (1.0 µg/kg)	EB 1089 (1.0 µg/kg)
Lung Metastases (foci/lung)	22.7 ± 1.98	10.4 ± 2.81	7.70 ± 1.29
Serum Calcium (mg/dl)	10.79 ± 0.1	14.47 ± 0.46	12.59 ± 0.21
Weight Change (%)	-	-26.3 ± 1.7	-8.4 ± 2.9

Clinical Trials

Clinical investigations have explored the safety and efficacy of both compounds.

Calcitriol:

- Phase I trials demonstrated that intermittent, high-dose administration is feasible and can achieve potentially therapeutic concentrations, with hypercalcemia being the dose-limiting toxicity.[1][5][18]
- Phase II studies, particularly in combination with chemotherapy like docetaxel for androgen-independent prostate cancer, have shown encouraging activity.[1][19]

EB 1089 (Seocalcitol):


- A Phase I study in patients with advanced breast and colorectal cancer established a tolerable dose of around 7 µg/m²/day, confirming its significantly lower calcemic effect compared to calcitriol.[20][21] No complete or partial responses were observed, but six patients experienced disease stabilization for over 90 days.[20][21]
- A Phase II trial in patients with inoperable pancreatic cancer showed that **EB 1089** was well-tolerated but had no objective anti-tumor activity in advanced disease, though some patients had stable disease.[22]

- Regression of tumors has been reported in some cases, notably in hepatocellular carcinoma where complete remission was observed.[\[4\]](#)[\[7\]](#)

Experimental Protocols

In Vivo Prostate Cancer Metastasis Inhibition Study

- Model: Rat Dunning MAT LyLu prostate cancer model in male Copenhagen rats.
- Cell Implantation: Subcutaneous injection of MAT LyLu cells.
- Treatment Groups:
 - Control (vehicle only)
 - Calcitriol (low dose: 0.5 µg/kg; high dose: 1.0 µg/kg) administered intraperitoneally.
 - **EB 1089** (low dose: 0.5 µg/kg; high dose: 1.0 µg/kg) administered intraperitoneally.
- Monitoring:
 - Tumor volumes measured three times per week.
 - Body weight measured weekly.
 - At sacrifice, lungs were evaluated for metastases, and blood was collected for serum calcium analysis.
- Reference:[\[14\]](#)[\[16\]](#)



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. aacrjournals.org [aacrjournals.org]
- 2. Anti-tumor activity of calcitriol: pre-clinical and clinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Mechanistic Effects of Calcitriol in Cancer Biology - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Seocalcitol (EB 1089): a vitamin D analogue of anti-cancer potential. Background, design, synthesis, pre-clinical and clinical evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

- 5. aacrjournals.org [aacrjournals.org]
- 6. EB 1089, a novel vitamin D analog with strong antiproliferative and differentiation-inducing effects on target cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. eurekaselect.com [eurekaselect.com]
- 8. aacrjournals.org [aacrjournals.org]
- 9. The antitumor efficacy of calcitriol: preclinical studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. The Mechanism of Calcitriol in Cancer Treatment_Chemicalbook [chemicalbook.com]
- 11. EB1089, a synthetic analogue of vitamin D, induces apoptosis in breast cancer cells in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. Mechanisms of the anti-cancer and anti-inflammatory actions of vitamin D - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Comparative effects of 1,25(OH)2D3 and EB1089 on cell cycle kinetics and apoptosis in MCF-7 breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. aacrjournals.org [aacrjournals.org]
- 15. Research Portal [scholarship.miami.edu]
- 16. Inhibition of prostate cancer metastasis in vivo: a comparison of 1,23-dihydroxyvitamin D (calcitriol) and EB1089 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. EB1089, a vitamin D receptor agonist, reduces proliferation and decreases tumor growth rate in a mouse model of hormone-induced mammary cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 18. A Phase I trial of calcitriol (1,25-dihydroxycholecalciferol) in patients with advanced malignancy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Calcitriol in cancer treatment: from the lab to the clinic - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. A phase I study of the vitamin D analogue EB 1089 in patients with advanced breast and colorectal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. A phase I study of the vitamin D analogue EB 1089 in patients with advanced breast and colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 22. A phase II trial of the vitamin D analogue Seocalcitrol (EB1089) in patients with inoperable pancreatic cancer - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [EB 1089 vs. Calcitriol: A Comparative Guide for Cancer Therapy Development]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1236961/docs#eb-1089-vs-calcitriol-a-comparative-guide-for-cancer-therapy-development>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)